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Introduction

Lecirelin acetate is a potent synthetic nonapeptide analogue of gonadotropin-releasing

hormone (GnRH).[1][2] Functioning as a GnRH superagonist, it possesses higher bioactivity

and a more prolonged effect compared to the natural hormone.[3] In veterinary medicine,

lecirelin acetate is a critical tool for the precise manipulation and management of reproductive

cycles in various livestock species.[4][5] It is primarily employed to synchronize estrus, induce

ovulation, and treat certain reproductive disorders, thereby enhancing the efficiency of breeding

programs in cattle, horses, swine, rabbits, and small ruminants.[4][6][7] Its principal mechanism

involves stimulating the anterior pituitary gland to release luteinizing hormone (LH) and follicle-

stimulating hormone (FSH), the key gonadotropins that govern ovarian function.[6][8] This

guide provides an in-depth technical overview of lecirelin acetate, focusing on its mechanism

of action, applications, supporting quantitative data, and detailed experimental protocols for

researchers, scientists, and drug development professionals.

Mechanism of Action

Lecirelin acetate exerts its effects by binding to GnRH receptors on the gonadotropic cells of

the anterior pituitary gland.[9] As a GnRH agonist, it mimics the action of endogenous GnRH,
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triggering a cascade of intracellular signaling events.[9][10] This stimulation leads to the

synthesis and release of both FSH and LH.[6]

Follicle-Stimulating Hormone (FSH): Promotes the growth and maturation of ovarian follicles.

Luteinizing Hormone (LH): A surge in LH is the direct trigger for ovulation, the release of a

mature oocyte from the follicle. It also supports the subsequent formation of the corpus

luteum, which produces progesterone to maintain a potential pregnancy.[11]

By providing a controlled, exogenous stimulus, lecirelin allows for the precise timing of the LH

surge, leading to predictable ovulation.[11] This is the foundational principle behind its use in

synchronized breeding and fixed-time artificial insemination (FTAI) protocols.[5][11]
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Caption: GnRH agonist signaling pathway.

Applications and Efficacy by Species
Lecirelin acetate is integral to modern reproductive management across several veterinary

species, streamlining operations and improving outcomes.

Cattle and Buffalo
In cattle and buffalo, lecirelin is a cornerstone of FTAI protocols, which eliminate the need for

labor-intensive estrus detection.[11] Its applications include:

Estrus Synchronization: Aligning the estrous cycles of a herd to facilitate efficient and

planned artificial insemination (AI) schedules.[5]
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Ovulation Induction: Triggering ovulation at a predictable time, which is essential for the

success of FTAI.[11]

Treatment of Ovarian Cysts: Resolving follicular cysts by inducing their luteinization or

ovulation.[3][7][12]

Lecirelin is often used in conjunction with prostaglandin F₂α (PGF₂α), which causes luteolysis

(breakdown of the corpus luteum), and progesterone-based therapies to further refine cycle

control.[5]

Swine
In swine, precise timing of insemination is crucial for maximizing litter size. Lecirelin is used to:

Synchronize Ovulation: A study on sows demonstrated that administering lecirelin at the

onset of estrus effectively reduces the interval between estrus onset and ovulation.[13]

Enable Fixed-Time AI: By ensuring predictable ovulation, it allows producers to implement

single FTAI protocols, reducing labor and stress on the animals.[14]

Equine
Ovulation induction in mares is a key component of equine breeding management. Lecirelin
acetate is used as an alternative to other hormones like human chorionic gonadotropin (hCG).

[15] It effectively induces ovulation, allowing for timed insemination and optimizing the chances

of conception.[15][16]

Rabbits
In commercial rabbitries that rely on AI, inducing ovulation is necessary as rabbits are induced

ovulators. Lecirelin is used to:

Induce Ovulation: Administered at the time of insemination, it significantly improves

conception rates.[7][17]

Improve Conception Rates: Studies have shown a dose-dependent effect on fertility, making

it a reliable tool for rabbit breeding.[17][18]
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Small Ruminants
Lecirelin is also applied in reproductive protocols for sheep and goats to synchronize estrus

and induce ovulation, paving the way for improved FTAI and superovulation programs.[19]

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the efficacy of

lecirelin acetate.

Table 1: Efficacy of Lecirelin Acetate in Cattle and Buffalo

Parameter Species
Lecirelin
Group

Control/Co
mparator
Group

Finding Citation(s)

Conception
Rate

Buffalo

50.0%
(69/138)
with
Lecirelin
FTAI
protocol

47.0%
(62/132)
with
Buserelin
FTAI
protocol

Lecirelin is
as efficient
as
Buserelin
for FTAI.

[20][21]

First Service

Conception

Rate

Cross-bred

Cattle

40% with

Lecirelin on

day 7 post-AI

10% in saline

control group

Lecirelin

post-AI

significantly

improves

conception

rate.

[22]

Dominant

Follicle

Disappearanc

e

Holstein

Heifers

82% (25 µg

Lecirelin),

100% (50 µg

Lecirelin)

73%

(Gonadorelin)

, 100%

(Buserelin)

Lecirelin is

highly

effective in

inducing

follicle

disappearanc

e

(ovulation/lut

einization).

[23]
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| LH Release (Peak) | Holstein Heifers | Significantly higher than Gonadorelin | Lower than

Buserelin, but higher than Gonadorelin | Lecirelin induces a more potent LH surge than

Gonadorelin. |[23] |

Table 2: Efficacy of Lecirelin Acetate in Swine

Parameter Species
Lecirelin
Group (25
µg)

Control
Group
(Saline)

Finding Citation

Estrus
Duration

Sows 61.3 ± 1.3 h 66.3 ± 1.3 h

Lecirelin
significantl
y reduces
the duration
of estrus.

[13]

Interval from

Estrus Onset

to Ovulation

Sows 39.9 ± 1.2 h 44.3 ± 1.2 h

Lecirelin

significantly

shortens the

interval to

ovulation.

[13]

Ovulation

within 40h

post-

treatment

Sows 70.9% 48.2%

A greater

proportion of

Lecirelin-

treated sows

ovulated

earlier.

[13]

| Farrowing Rate & Litter Size | Sows | No significant difference | No significant difference |

Lecirelin did not negatively affect subsequent reproductive performance. |[13] |

Table 3: Efficacy of Lecirelin Acetate in Equine
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Parameter Species
Lecirelin
Group (200
µg IV)

Comparator
Group
(1,500 IU
hCG)

Finding Citation

Ovulation
within 48h

Mares
64% (48/75
cycles)

88% (66/75
cycles)

hCG was
significantl
y more
effective at
inducing
ovulation
within 48h.

[15]

Ovulation

between 24-

48h

Mares
60% (45/75

cycles)

76% (57/75

cycles)

hCG showed

a higher

success rate

in the desired

24-48h

window.

[15]

Pregnancy

Rate
Mares 68% 54%

No significant

difference in

pregnancy

rates was

observed.

[15]

| Pregnancy Rate | Crossbred Mares | 90% | 90% (hCG), 10% (Control) | Lecirelin and hCG

were equally effective and significantly better than control. |[16] |

Table 4: Efficacy of Lecirelin Acetate in Rabbits
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Parameter Parity
Lecirelin
Dose

Conception
Rate

Finding Citation(s)

Conception
Rate

Nulliparous
Does

0.05 µg 10.0%

Conception
rates are
dose-
dependent.

[17][18]

Conception

Rate

Nulliparous

Does
1.5 µg 89.5%

A dose of 1.5

µg yielded

the highest

conception

rate.

[17][18]

Conception

Rate

Lactating

Does
0.05 µg 10.0%

The lowest

dose was

least

effective.

[17][18]

| Conception Rate | Lactating Does | ≥ 0.3 µg | Statistically higher than 0.05 µg dose | Doses

from 0.3 µg upwards were significantly more effective. |[17][18] |

Table 5: Pharmacokinetics of Lecirelin Acetate in Cattle

Parameter Value Details Citation

Administration
50 µg,
Intramuscular

Absorption is rapid
following IM
injection.

[24]

Tmax (Time to max

concentration)
15 - 30 min

Peak plasma

concentration is

reached quickly.

[24]

Cmax (Max

concentration)
585.5 pg/ml [24]

| Plasma Half-life | ~ 40 min | Lecirelin concentrations decrease rapidly. |[24] |
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Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are protocols derived from cited research.

Protocol 1: Comparative Fixed-Time AI (FTAI) in Buffalo
This protocol was adapted from a study comparing the efficacy of Lecirelin and Buserelin in a

GnRH/PGF₂α/GnRH-based FTAI program.[20][21]

Objective: To compare the conception rates in buffalo synchronized with either Lecirelin or

Buserelin.

Animals: 270 buffalo cows, 45 to 60 days postpartum.

Methodology:

Day 0: Animals are randomly allocated to two groups.

Group 1 (Buserelin, n=132): Administer 20 µg of Buserelin intramuscularly (IM).

Group 2 (Lecirelin, n=138): Administer 50 µg of Lecirelin IM.

Day 7: Administer 15 mg of a PGF₂α analogue (e.g., Cloprostenol) IM to all animals in

both groups to induce luteolysis.

Day 9: Administer a second GnRH agonist injection.

Group 1: Administer 10 µg of Buserelin IM.

Group 2: Administer 25 µg of Lecirelin IM.

Day 10 (16 hours post-second GnRH): Perform artificial insemination on all animals in

both groups.

Day 40 (30 days post-AI): Diagnose pregnancy via transrectal ultrasonography.

Primary Endpoint: Conception rate, calculated as (number of pregnant animals / number of

inseminated animals) x 100.
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Day 0
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(Lecirelin 50µg or
Buserelin 20µg)

Day 7
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7 days
Day 9
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(Lecirelin 25µg or
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2 days
Day 10

(16h later)
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16 hours
Day 40

Pregnancy Diagnosis
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30 days

Click to download full resolution via product page

Caption: A typical Fixed-Time AI (FTAI) protocol workflow.

Protocol 2: Induction and Synchronization of Ovulation
in Sows
This protocol is based on a study evaluating the effect of a single Lecirelin injection at estrus

onset in sows.[13]

Objective: To determine the effect of Lecirelin on estrus duration and the timing of ovulation.

Animals: 112 multiparous sows (parity 2-6), allocated into two groups (n=56 each).

Methodology:

Estrus Detection: Monitor sows for the onset of standing estrus starting from the day of

weaning.

Treatment Administration (at estrus onset):

Treatment Group: Administer 25 µg of Lecirelin (1 ml) IM.

Control Group: Administer 1 ml of saline solution IM.

Monitoring: Perform estrus detection and transcutaneous real-time ultrasonography every

8 hours following treatment administration.

Data Collection:

Duration of Estrus: Time from first detection of standing heat until it ceases.
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Interval from Estrus Onset to Ovulation (IEO): Time from treatment administration to the

disappearance of all large preovulatory follicles as confirmed by ultrasound.

Breeding and Follow-up: Sows are bred according to standard farm protocol, and

subsequent reproductive performance (farrowing rate, litter size) is recorded.

Primary Endpoints: Duration of estrus (hours), IEO (hours).

Protocol 3: Comparative GnRH Agonist
Pharmacodynamics in Cattle
This protocol is adapted from a study comparing the LH and progesterone response to

Gonadorelin, Lecirelin, and Buserelin in Holstein cows.[23]

Objective: To compare the plasma LH and progesterone profiles following administration of

three different GnRH analogues.

Animals: 12 healthy, cyclic Holstein cows.

Design: Latin square design, where each cow receives all four treatments over four periods.

Methodology:

Synchronization: Before each experimental period, synchronize the estrous cycle of all

cows (e.g., using a PGF₂α-based protocol).

Treatment Administration (Day 6 or 7 of ensuing cycle): Administer one of the four

treatments IM:

T1: 100 µg Gonadorelin

T2: 25 µg Lecirelin

T3: 50 µg Lecirelin

T4: 10 µg Buserelin

Blood Sampling:
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For LH analysis: Collect blood samples at -15, 0, 15, 30, 45, 60, 90, 120, 180, 240, and

360 minutes relative to GnRH administration.

For Progesterone analysis: Collect blood samples immediately before GnRH

administration and at Days 1, 2, 3, and 4 post-administration.

Ovarian Ultrasound: Perform transrectal ultrasound examination daily for 4 days post-

treatment to monitor follicular dynamics (disappearance of the dominant follicle,

emergence of a new follicular wave).

Washout and Crossover: After each period, allow for a sufficient washout period before re-

synchronizing the cows for the next treatment period according to the Latin square design.

Primary Endpoints: Plasma LH concentration profiles (Area Under the Curve, Cmax, Tmax),

plasma progesterone concentration profiles, and percentage of dominant follicle

disappearance.
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1. Estrous Cycle
Synchronization

2. Treatment Allocation
(Day 6/7 of Cycle)

Latin Square Design

3. IM Administration
- Gonadorelin (100µg)

- Lecirelin (25µg)
- Lecirelin (50µg)
- Buserelin (10µg)

4. Data Collection

Blood Sampling (LH)
(0 to 6 hours)

Blood Sampling (P4)
(0 to 4 days)

Ultrasound Scans
(0 to 4 days)

5. Data Analysis
(Hormone Profiles,

Follicular Dynamics)

6. Washout Period
& Crossover

Repeat for next period

Click to download full resolution via product page

Caption: Experimental workflow for a comparative GnRH agonist study.

Safety and Toxicology
Target Animal Safety: Studies in cattle and rabbits have demonstrated that lecirelin is well-

tolerated at recommended and even multiples of the recommended dose.[24] Minor,

transient local swelling at the injection site may be observed in some animals.[24]
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User Safety: Lecirelin has been shown to be foetotoxic in laboratory animals.[24] Therefore,

it is advised that the product should not be administered by pregnant women, and women of

child-bearing age should handle the product with caution to avoid accidental self-injection.

[24]

Residues: Residue depletion studies in cattle have shown that using highly sensitive

analytical methods, no lecirelin residues were detected in milk from 1 to 12 hours after

treatment, indicating a rapid clearance.[24]

Conclusion
Lecirelin acetate is a highly effective and reliable synthetic GnRH agonist that plays a vital role

in modern veterinary reproductive management.[5] Its ability to precisely control the timing of

ovulation makes it an indispensable component of estrus synchronization and fixed-time

artificial insemination programs in a multitude of species, most notably cattle, swine, and

rabbits.[5][7][13] By enabling more structured and predictable breeding schedules, lecirelin
acetate significantly improves reproductive efficiency, reduces labor costs associated with heat

detection, and ultimately enhances overall herd productivity and profitability.[5][6][11] The

extensive body of research supporting its efficacy and safety solidifies its position as a

cornerstone therapy for veterinarians and livestock producers aiming to optimize reproductive

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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